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Compound of Interest

Compound Name: Ammonium formate

Cat. No.: B103936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of

ammonium formate, a compound of interest in various scientific and pharmaceutical

applications. This document delves into the physical and chemical properties of ammonium
formate, with a specific focus on its interaction with atmospheric moisture. Detailed

experimental protocols for characterizing its hygroscopic behavior are also provided to assist

researchers in obtaining critical data for formulation development, stability studies, and process

optimization.

Introduction to Ammonium Formate
Ammonium formate (NH₄HCO₂) is the ammonium salt of formic acid. It presents as a

colorless, crystalline solid that is known to be hygroscopic and deliquescent.[1][2][3] Its utility

spans various fields, including as a buffer in high-performance liquid chromatography (HPLC)

and liquid chromatography-mass spectrometry (LC-MS), as a reducing agent in organic

synthesis, and as a source of formic acid.[1][4] Given its propensity to absorb moisture from the

atmosphere, a thorough understanding of its hygroscopic nature is paramount for its effective

use and storage.

Physical and Chemical Properties
A summary of the key physical and chemical properties of ammonium formate is presented

below.
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Property Value Reference(s)

Chemical Formula CH₅NO₂ [5]

Molar Mass 63.06 g/mol [2]

Appearance

Colorless monoclinic crystals

or white crystalline

powder/granules

[1][2][5]

Melting Point 116-121 °C [1][2]

Decomposition Temperature 180 °C [2]

Density 1.26 - 1.28 g/cm³ at 20-25 °C [1][2]

Hygroscopicity Hygroscopic and deliquescent [1][2][3]

Hygroscopicity and Deliquescence
Hygroscopicity is the ability of a substance to attract and hold water molecules from the

surrounding environment. This can occur through absorption or adsorption. Deliquescence is a

more extreme form of hygroscopicity where the substance absorbs enough moisture to

dissolve and form a liquid solution.[6] Ammonium formate is characterized as both

hygroscopic and deliquescent, meaning it will readily absorb moisture from the air and, at a

certain critical relative humidity (CRH), will dissolve.[1][3]

The CRH is a critical parameter for any hygroscopic solid, as it defines the threshold relative

humidity above which the material will begin to absorb significant amounts of water, leading to

potential physical and chemical instability.[6] While specific CRH data for ammonium formate
at various temperatures is not readily available in the surveyed literature, it is a crucial

parameter to determine experimentally for handling, storage, and processing applications.

Quantitative Data: Solubility of Ammonium Formate
The solubility of ammonium formate in water is a key indicator of its affinity for water and is

directly related to its hygroscopic nature. The following table summarizes the solubility of

ammonium formate at different temperatures.
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Temperature (°C)
Solubility ( g/100 g of
water)

Reference(s)

0 102 [1][2][4][7]

20 142.7 - 143 [2][3]

40 202.4 - 204 [2][3]

60 311 [2]

80 516 - 531 [1][2][4][7]

This data clearly demonstrates the high solubility of ammonium formate and its significant

increase with temperature, highlighting its strong interaction with water molecules.

Experimental Protocols for Hygroscopicity
Characterization
To fully characterize the hygroscopic nature of ammonium formate, a combination of

experimental techniques is recommended. The following sections provide detailed

methodologies for determining key hygroscopicity parameters.

Dynamic Vapor Sorption (DVS) Analysis
Dynamic Vapor Sorption is a gravimetric technique that measures the change in mass of a

sample as it is exposed to a controlled environment of varying relative humidity at a constant

temperature.[8][9][10] This method is ideal for determining the moisture sorption isotherm,

which is a plot of the equilibrium moisture content of the material as a function of relative

humidity.

Objective: To determine the moisture sorption-desorption isotherm of ammonium formate and

to identify its critical relative humidity (CRH).

Apparatus: Dynamic Vapor Sorption (DVS) Analyzer.

Methodology:
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Sample Preparation: Accurately weigh approximately 5-10 mg of finely powdered

ammonium formate onto the DVS sample pan.

Drying: Start the experiment with a drying step at 0% relative humidity (RH) and 25 °C until

the sample mass stabilizes ( dm/dt ≤ 0.002%/min for 10 minutes). This establishes the dry

mass of the sample.

Sorption Isotherm: Increase the RH in a stepwise manner (e.g., in 10% RH increments from

0% to 90% RH). At each step, allow the sample to equilibrate until a stable mass is achieved

( dm/dt ≤ 0.002%/min for 10 minutes). Record the mass at each RH step.

Deliquescence Point Determination: The CRH is identified as the relative humidity at which a

sharp increase in mass is observed, indicating the onset of deliquescence.[11]

Desorption Isotherm: After reaching the maximum RH (e.g., 90%), decrease the RH in a

stepwise manner back to 0% RH, again allowing for equilibration at each step. This provides

the desorption isotherm and reveals any hysteresis.

Data Analysis: Plot the percentage change in mass against the relative humidity to generate

the sorption and desorption isotherms. The CRH can be determined from the inflection point

of the sorption curve.

Karl Fischer Titration for Water Content Determination
Karl Fischer (KF) titration is a highly specific and accurate method for determining the water

content of a substance.[12][13] It can be used to determine the initial water content of the

ammonium formate sample and to verify the moisture content at different equilibrium relative

humidities.

Objective: To accurately determine the water content of ammonium formate.

Apparatus: Volumetric or Coulometric Karl Fischer Titrator. The choice between volumetric and

coulometric depends on the expected water content (volumetric for higher levels, coulometric

for trace amounts).[13]

Methodology:
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Titrator Preparation: Prepare the Karl Fischer titrator according to the manufacturer's

instructions. The titration vessel should be pre-titrated to a dry endpoint to eliminate any

residual moisture.

Sample Preparation: Due to the hygroscopic nature of ammonium formate, sample

handling should be performed in a low-humidity environment (e.g., a glove box or under a

dry nitrogen stream) to prevent moisture uptake from the atmosphere.[14]

Sample Introduction: Accurately weigh a suitable amount of ammonium formate and quickly

transfer it to the titration vessel. The sample should dissolve in the KF solvent. If the sample

is not readily soluble, an appropriate co-solvent may be required.[14]

Titration: Start the titration. The titrator will automatically add the KF reagent until the

endpoint is reached, which is detected potentiometrically or electrochemically.[12]

Calculation: The water content is calculated automatically by the instrument based on the

amount of KF reagent consumed. The result is typically expressed as a percentage or in

parts per million (ppm).

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for the comprehensive characterization of

the hygroscopic nature of a solid compound like ammonium formate.
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Workflow for Hygroscopicity Characterization of Ammonium Formate

Sample Preparation

Dynamic Vapor Sorption (DVS) Analysis

Karl Fischer (KF) Titration

Data Analysis and Interpretation

Ammonium Formate
(Crystalline Solid)

Grind to a fine powder
(if necessary)

Pre-dry under vacuum
(optional, for initial water content)

Place sample in DVS instrument

Weigh sample in a
dry environment

Equilibrate at 0% RH (25°C)

Stepwise increase in RH
(e.g., 0-90% RH)

Stepwise decrease in RH
(e.g., 90-0% RH)

Collect mass change data

Plot Moisture Sorption Isotherm
(% Mass Change vs. %RH)

Prepare KF Titrator

Introduce sample into
titration vessel

Perform Titration

Determine Water Content (%)

Classify Hygroscopicity

Determine Critical Relative Humidity (CRH) Analyze Sorption-Desorption Hysteresis
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Caption: Workflow for the characterization of the hygroscopic properties of ammonium
formate.

Conclusion
Ammonium formate is a hygroscopic and deliquescent solid, a characteristic that is critical to

consider in its handling, storage, and application, particularly in the pharmaceutical industry.

While quantitative data on its moisture sorption behavior is not extensively published, this guide

provides the necessary theoretical background and detailed experimental protocols to enable

researchers to determine key parameters such as the moisture sorption isotherm and critical

relative humidity. The provided workflow and methodologies for Dynamic Vapor Sorption and

Karl Fischer titration offer a robust framework for a comprehensive hygroscopicity assessment,

ensuring the quality, stability, and efficacy of products containing ammonium formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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